Cas no 40336-05-8 ((3S,6R)-rel-6-methylpiperidin-3-ol hydrochloride)

• Product Name: (3S,6R)-rel-6-methylpiperidin-3-ol hydrochloride
• CAS No: 40336-05-8
• MDL: MFCD28119069
• CID: 4649374
• Update Time: 2025-06-15

(3S,6R)-rel-6-methylpiperidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S,6R)-rel-6-methylpiperidin-3-ol hydrochloride

• MDL： MFCD28119069

Additional information on (3S,6R)-rel-6-methylpiperidin-3-ol hydrochloride

Latest Research Advances on (3S,6R)-rel-6-methylpiperidin-3-ol hydrochloride (CAS: 40336-05-8) in Chemical Biology and Pharmaceutical Applications

The compound (3S,6R)-rel-6-methylpiperidin-3-ol hydrochloride (CAS: 40336-05-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral piperidine derivative serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs. Recent studies have focused on its stereoselective synthesis, pharmacological profiling, and applications in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for novel sigma-1 receptor ligands. Researchers achieved a 92% enantiomeric excess in the asymmetric synthesis of (3S,6R)-rel-6-methylpiperidin-3-ol hydrochloride using a modified Evans auxiliary approach, significantly improving upon previous synthetic routes. The hydrochloride salt form (40336-05-8) showed enhanced stability and solubility compared to the free base, making it more suitable for pharmaceutical formulations.

In neuropharmacology research, a team at MIT reported in ACS Chemical Neuroscience (2024) that derivatives of 40336-05-8 exhibited promising binding affinity to both σ1 and σ2 receptors (Ki = 15.2 nM and 28.7 nM respectively). The (3S,6R) configuration was found to be crucial for receptor interaction, as demonstrated by molecular docking studies and X-ray crystallography of receptor-ligand complexes. These findings suggest potential applications in treating neuropathic pain and neurodegenerative disorders.

The compound's metabolic stability has been investigated in recent ADME studies. Data presented at the 2024 AAPS Annual Meeting revealed that (3S,6R)-rel-6-methylpiperidin-3-ol hydrochloride shows favorable pharmacokinetic properties in rodent models, with a plasma half-life of 3.2 hours and 68% oral bioavailability. These characteristics, combined with its ability to cross the blood-brain barrier (BBB permeability ratio of 2.1), position it as an attractive scaffold for CNS drug development.

Current research directions include exploring structure-activity relationships (SAR) of 40336-05-8 derivatives and developing more efficient synthetic routes. A recent patent application (WO2023187542) discloses a continuous flow chemistry approach that reduces production costs by 40% while maintaining high stereochemical purity. This technological advancement could facilitate larger-scale production for preclinical and clinical studies.

In conclusion, (3S,6R)-rel-6-methylpiperidin-3-ol hydrochloride (40336-05-8) represents a versatile chiral building block with growing importance in medicinal chemistry. Its unique stereochemistry and favorable physicochemical properties make it particularly valuable for developing CNS-targeting therapeutics. Ongoing research continues to uncover new applications and optimize its synthetic accessibility, suggesting this compound will remain a focus of pharmaceutical innovation in the coming years.